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Compound of Interest

Compound Name: Ceftezol, sodium salt

Cat. No.: B1260919

Get Quote

Introduction & Chemical Context
Ceftezol sodium (CAS: 41136-22-5) is a first-generation cephalosporin antibiotic characterized

by a 3-(1,3,4-thiadiazol-2-ylthio)methyl side chain.[1][2] While exhibiting potent activity against

Gram-positive cocci, its quantification in biological tissues (plasma, liver, kidney, muscle)

presents specific bioanalytical challenges:

Beta-Lactam Instability: Like all cephalosporins, the beta-lactam ring is susceptible to

hydrolysis, particularly at physiological pH (7.[1][2]4) and elevated temperatures.[1][2][3]

High Polarity: The presence of the sodium salt and the tetrazolyl/thiadiazolyl moieties

renders the molecule highly polar (logP < 0), making traditional Liquid-Liquid Extraction

(LLE) with non-polar solvents inefficient without strict pH modification.

Protein Binding: Ceftezol exhibits moderate plasma protein binding (~85%), requiring

aggressive disruption of protein-drug complexes for accurate total drug quantification.[1][2]

This guide outlines two field-proven extraction protocols: Protocol A (Protein Precipitation) for

high-throughput plasma analysis, and Protocol B (Solid Phase Extraction - SPE) for complex

tissue homogenates requiring high purity.[1][2]
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Pre-Analytical Considerations (Critical)
The Cold Chain Mandate: Enzymatic degradation and spontaneous hydrolysis begin

immediately upon sampling.

Plasma: Collect blood into EDTA tubes (heparin can sometimes interfere with LC-MS

ionization).[1][2] Centrifuge at 4°C immediately.

Tissues: Snap-freeze in liquid nitrogen immediately upon excision.[1][2]

Stabilization: If analysis is delayed >4 hours, acidify plasma/homogenate to pH 4.5–5.0 using

5% Formic Acid or Acetate Buffer to stabilize the beta-lactam ring.

Workflow Selection Logic
The following decision matrix illustrates the selection of the appropriate extraction method

based on sample complexity and sensitivity requirements.
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Biological Sample

Matrix Type?

Plasma / Serum
(Low Complexity)

Liver / Kidney / Muscle
(High Complexity)

Sensitivity Required?

PROTOCOL B:
Solid Phase Extraction (SPE)

(High Purity, Conc. Factor)

Lipids/Enzymes present

High Sensitivity
(LC-MS/MS < 10 ng/mL)

Standard Sensitivity
(HPLC-UV > 0.5 µg/mL)

Removes ion suppression

PROTOCOL A:
Protein Precipitation (PPT)

(Rapid, Cost-effective)

Click to download full resolution via product page

Figure 1: Decision matrix for selecting the optimal extraction protocol based on matrix

interference and sensitivity needs.
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Protocol A: High-Throughput Protein Precipitation
(PPT)
Application: Plasma, Serum, Urine.[4] Mechanism: Organic solvent desolvates proteins,

causing them to precipitate while the drug remains in the supernatant. Acetonitrile is preferred

over methanol for cephalosporins as it produces a cleaner supernatant.[1][2]

Materials
Precipitant: Acetonitrile (HPLC Grade) containing 0.1% Formic Acid (to ensure analyte

stability).[1][2]

Internal Standard (IS): Cefazolin Sodium (10 µg/mL in water).[1][2] Rationale: Cefazolin is a

structural analog with similar pKa and retention time.

Step-by-Step Procedure
Aliquot: Transfer 100 µL of plasma/serum into a 1.5 mL Eppendorf tube.

IS Addition: Add 10 µL of Internal Standard solution. Vortex briefly (5 sec).

Precipitation: Add 300 µL (1:3 ratio) of ice-cold Acetonitrile (+0.1% FA).

Note: The 1:3 ratio is critical. 1:2 yields insufficient protein removal; 1:4 dilutes the sample

too much.

Agitation: Vortex vigorously for 1 minute.

Centrifugation: Centrifuge at 12,000 x g for 10 minutes at 4°C.

Transfer: Carefully aspirate the supernatant (avoiding the pellet) into a glass HPLC vial.

Dilution (Optional): If the peak shape is poor due to high solvent strength, dilute the

supernatant 1:1 with 20mM Phosphate Buffer (pH 4.5) before injection.[1][2]

Protocol B: Solid Phase Extraction (SPE)[1][2][5]
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Application: Tissue Homogenates (Liver, Kidney), High-Sensitivity Plasma Analysis.[1][2]

Mechanism: Polymeric HLB (Hydrophilic-Lipophilic Balance) sorbents retain the polar ceftezol

while allowing salts and proteins to wash through.[1][2]

Tissue Pre-Treatment (Homogenization)[1][2][6]
Weigh 100 mg of frozen tissue.

Add 400 µL of 50 mM Phosphate Buffer (pH 4.5). Acidic buffer prevents degradation.[2]

Homogenize (bead beater or rotor-stator) for 2x 30 seconds on ice.

Centrifuge at 10,000 x g for 10 min. Collect supernatant.

SPE Workflow (Polymeric HLB Cartridge, 30mg/1cc)[1]
[2]

1. Condition 2. Load 3. Wash 4. Elute

1 mL Methanol 1 mL Water Apply Sample
(pH 4.5)

Low Vacuum
(1 mL/min)

1 mL 5% MeOH
in Water

Dry Cartridge
(2 min)

1 mL ACN:MeOH
(80:20)

Click to download full resolution via product page

Figure 2: SPE workflow using HLB cartridges. The wash step (5% MeOH) removes salts

without eluting the polar Ceftezol.

Critical Steps for SPE:
Conditioning: Do not let the cartridge dry out between Methanol and Water steps.

Loading: Ensure sample pH is < 6.0. If the sample is neutral/basic, the carboxyl group

ionizes fully, reducing retention on some sorbents.

Elution: Evaporate the eluate under Nitrogen at 35°C (do not exceed 40°C due to thermal

instability). Reconstitute in Mobile Phase.
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Chromatographic Validation & Performance
To validate the extraction, the following chromatographic conditions are recommended. This

system separates Ceftezol from common matrix interferences.[1][2]

System: HPLC-UV (or LC-MS/MS) Column: C18 (150 mm x 4.6 mm, 5 µm) - e.g., Agilent

Zorbax or Waters Symmetry.[1][2] Detection: UV at 254 nm (Lambda max for Ceftezol).[1][2][5]

Parameter Condition

Mobile Phase A 20 mM Potassium Phosphate Buffer (pH 4.5)

Mobile Phase B Acetonitrile (HPLC Grade)

Flow Rate 1.0 mL/min

Temperature 30°C

Injection Vol 20 µL

Gradient Profile:

0-2 min: 10% B (Isocratic hold for polarity)[1][2]

2-8 min: 10% -> 40% B (Linear ramp)[1][2]

8-10 min: 40% -> 10% B (Re-equilibration)

Performance Metrics (Expected)
Metric Protocol A (PPT) Protocol B (SPE)

Recovery (%) 75 - 85% 90 - 98%

LOD (UV) 0.5 µg/mL
0.05 µg/mL (due to

concentration)

Cleanliness
Moderate (Phospholipids

remain)
High (Lipids/Salts removed)

Throughput High (60 samples/hour) Low (12 samples/hour)
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Troubleshooting & Causality
Issue 1: Low Recovery in Tissue Samples

Cause: Ceftezol is trapped in intracellular compartments or bound to tissue proteins.[2]

Fix: Add a sonication step (10 mins) after homogenization.[1][2] Ensure the homogenization

buffer is pH 4.5 to prevent hydrolysis during the physical heat of grinding.

Issue 2: Peak Tailing

Cause: Interaction between the free amine/carboxyl groups and silanols on the column.

Fix: Increase buffer ionic strength (up to 50mM) or add 0.1% Triethylamine (TEA) to the

mobile phase as a silanol blocker.[2]

Issue 3: Degradation during Evaporation (SPE)

Cause: Beta-lactam ring opening due to heat or residual acidity.[1][2]

Fix: Reduce evaporation temp to 30°C. Do not evaporate to complete dryness; stop when

~10µL remains and reconstitute immediately.

References
National Center for Biotechnology Information (2024).PubChem Compound Summary for

CID 23688977, Ceftezole Sodium.[1][2] Retrieved from [Link][1][2]

Kim, S. H., et al. (2009).Extraction and determination of cefazolin sodium and cefotaxime

sodium in human urine with a weak ion exchange monolithic column.[6] Journal of Liquid

Chromatography & Related Technologies.[2][6] Retrieved from [Link][1][2]

USP-NF (2011).Cefazolin Sodium: Official Monographs.[1][2] (Used as surrogate standard

for First-Gen Cephalosporin extraction parameters). Retrieved from [Link][1][2]

Wang, J., et al. (2012).Stability of Selected Biochemical Analytes in Plasma Samples.

(Reference for plasma handling and cold-chain requirements). Retrieved from [Link]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/23688977
https://pubchem.ncbi.nlm.nih.gov/compound/Ceftezole-Sodium-Impurity-6
https://pubchem.ncbi.nlm.nih.gov/compound/23688977
https://pubchem.ncbi.nlm.nih.gov/compound/23688977
https://pubchem.ncbi.nlm.nih.gov/compound/Ceftezole-Sodium-Impurity-6
https://pubchem.ncbi.nlm.nih.gov/compound/23688977
https://pubchem.ncbi.nlm.nih.gov/compound/Ceftezole-Sodium-Impurity-6
https://pubchem.ncbi.nlm.nih.gov/compound/23688977
https://pubchem.ncbi.nlm.nih.gov/compound/Ceftezole-Sodium
https://pubchem.ncbi.nlm.nih.gov/compound/Ceftezole-Sodium-Impurity-6
https://pubchem.ncbi.nlm.nih.gov/compound/23688977
https://inha.elsevierpure.com/en/publications/extraction-and-determination-of-cefazolin-sodium-and-cefotaxime-s/
https://pubchem.ncbi.nlm.nih.gov/compound/23688977
https://inha.elsevierpure.com/en/publications/extraction-and-determination-of-cefazolin-sodium-and-cefotaxime-s/
https://www.tandfonline.com/doi/abs/10.1080/10826070902900954
https://pubchem.ncbi.nlm.nih.gov/compound/Ceftezole-Sodium-Impurity-6
https://pubchem.ncbi.nlm.nih.gov/compound/23688977
https://pubchem.ncbi.nlm.nih.gov/compound/Ceftezole-Sodium-Impurity-6
https://pubchem.ncbi.nlm.nih.gov/compound/23688977
https://www.uspnf.com/
https://pubchem.ncbi.nlm.nih.gov/compound/Ceftezole-Sodium-Impurity-6
https://pubchem.ncbi.nlm.nih.gov/compound/23688977
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC3311893/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1260919?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check
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